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Compound of Interest

Compound Name: Benzofuran-3-carbaldehyde

Cat. No.: B161172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Benzofuran-3-carbaldehyde is a valuable building block in medicinal chemistry and materials

science, prized for its role in the synthesis of a wide array of more complex molecules. A

number of synthetic strategies have been developed to produce this key intermediate. This

guide provides an objective comparison of the most common and effective methods, supported

by experimental data, to assist researchers in selecting the optimal route for their specific

needs.

At a Glance: Comparison of Synthetic Methods
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Synthetic
Method

Starting
Material

Key
Reagents

Reaction
Time

Temperatur
e (°C)

Yield (%)

Vilsmeier-

Haack

Formylation

Benzofuran POCl₃, DMF 20 hours 100 62

Oxidation of

3-

Methylbenzof

uran

3-

Methylbenzof

uran

SeO₂ 24 hours Reflux 74

Rearrangeme

nt of 2-

Hydroxychalc

one

Derivative

2-

Hydroxychalc

one

p-TsOH,

(CF₃)₂CHOH
0.5 hours Room Temp. 98[1]

In-Depth Analysis of Synthetic Pathways
This section provides a detailed overview of the primary synthetic routes to Benzofuran-3-
carbaldehyde, including reaction mechanisms and experimental protocols.

Vilsmeier-Haack Formylation of Benzofuran
The Vilsmeier-Haack reaction is a classic and widely used method for the formylation of

electron-rich aromatic and heteroaromatic compounds, such as benzofuran. The reaction

introduces a formyl group at the C3 position of the benzofuran ring.

Reaction Pathway:
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Vilsmeier Reagent Formation

Formylation of Benzofuran

DMF

Vilsmeier Reagent
(Iminium Salt)+ POCl₃

POCl₃

Benzofuran Iminium Salt
Intermediate

+ Vilsmeier Reagent
Benzofuran-3-carbaldehyde

Hydrolysis

Oxidation of 3-Methylbenzofuran

3-Methylbenzofuran Benzofuran-3-carbaldehyde
SeO₂ / Reflux

Rearrangement and Cyclization Selective Transformation

2-Hydroxychalcone
Derivative 2,3-Dihydrobenzofuran

Intermediate

Rearrangement

Benzofuran-3-carbaldehyde
p-TsOH, (CF₃)₂CHOH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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